Cas no 2171809-74-6 (3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171809-74-6
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6507493
• PubChem ID: 165864707
• Update Time: 2025-07-23

3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1279303
• 2171809-74-6
• 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C15H29NO/c1-5-12-6-8-15(9-7-12)16-10-13(11-17-15)14(2,3)4/h12-13,16H,5-11H2,1-4H3
• InChI Key： RIRXKAIAAYLRSZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C)C)CNC21CCC(CC)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171809-74-6 and Product Name: 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane

The compound with the CAS number 2171809-74-6 and the product name 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane incorporates a spirocyclic backbone, which is a key feature contributing to its distinctive chemical properties. The presence of both oxygen and nitrogen atoms within the spirocyclic framework introduces a high degree of molecular complexity, making it an attractive candidate for further investigation in medicinal chemistry. This compound's architecture is particularly noteworthy as it combines elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple pharmacophoric interactions simultaneously. This property makes them highly versatile in drug design, allowing for the development of molecules that can interact with biological targets in multiple ways. The 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane structure exemplifies this versatility, with its ability to engage with various biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The spirocyclic core and the functional groups present in 3-tert-butyl-9-ethyl-1-oxa-5-azaspiro5.5undecane suggest that it may have neuroprotective properties, making it a promising candidate for further exploration in this area. Recent studies have shown that spirocyclic compounds can modulate neurotransmitter activity and protect against neurodegenerative processes, which aligns well with the therapeutic goals for treating conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's stability under various physiological conditions makes it an excellent candidate for formulation into oral or injectable medications. This stability ensures that the therapeutic efficacy of 3-tert-butyl-9-ethyl-1-oxa-spiro5.5undecane is maintained throughout its shelf life, providing consistent benefits to patients. The presence of both tert-butyl and ethyl groups also contributes to its chemical stability, enhancing its suitability for clinical use.

The synthesis of 3-(tert-butyl)-9-(ethyl)-1-oxa-spiro[5.5]undecane involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The spirocyclic formation is a critical step in this synthesis, requiring careful optimization to achieve the desired product without significant byproducts. Advances in synthetic methodologies have made it possible to produce complex spirocyclic compounds more efficiently, which bodes well for future applications of this class of molecules.

From a computational chemistry perspective, 3-(tert-butyl)-9-(ethyl)-1-oxa-spiro[5.5]undecane has been extensively studied using various molecular modeling techniques. These studies have provided valuable insights into its interactions with biological targets, helping researchers to design more effective derivatives with enhanced pharmacological properties. The computational data also aids in understanding the compound's mechanism of action, which is essential for optimizing its therapeutic potential.

The pharmaceutical industry has shown significant interest in developing novel treatments for central nervous system disorders, and compounds like 3-(tert-butyl)-9-(ethyl)-1-oxa-spiro[5.5]undecane offer a promising avenue for innovation. Its unique structural features make it an ideal candidate for further research into new therapeutic strategies that could address unmet medical needs.

In conclusion, 3-(tert-butyl)-9-(ethyl)-1-oxa-spiro[5.5]undecane represents a significant advancement in medicinal chemistry with its unique structural framework and potential applications in drug development. Its ability to interact with multiple biological targets makes it a versatile compound that could lead to novel treatments for various diseases, particularly those affecting the central nervous system.